Pent-1-en-1-ylboronic acid

• IUPAC Name: [(E)-pent-1-enyl]boronic acid
• InChI: InChI=1S/C5H11BO2/c1-2-3-4-5-6(7)8/h4-5,7-8H,2-3H2,1H3/b5-4+
• InChI Key: SYKWJOZHNDPWIM-SNAWJCMRSA-N
• Canonical SMILES: B(C=CCCC)(O)O
• Isomeric SMILES: B(/C=C/CCC)(O)O
• Molecular Formula: C5H11BO2
• Molecular Weight: 113.95 g/mol
• CAS No.: 59239-44-0

Description

Pent-1-en-1-ylboronic acid is a useful research compound. Its molecular formula is C5H11BO2 and its molecular weight is 113.95 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Enantioselective Synthesis : Flamme and Roush (2002) demonstrated that a one-pot double allylboration reaction sequence involving pent-1-en-1-ylboronic acid derivatives allows for the enantioselective synthesis of 1,5-anti- and 1,5-syn-diols with high yield and excellent stereocontrol (Flamme & Roush, 2002).

• Pyrolysis Studies : The pyrolysis of pent-1-ene derivatives at 550 to 650°C has been studied by Kopinke et al. (1983), producing butadiene-d2, a target molecule for homoallylic rearrangement (Kopinke et al., 1983).

• Chemical Reactions with Aldehydes : Bolton, Gates, and Jones (1990) explored the reaction of chlorodipentylborane with aromatic aldehydes, leading to the formation of pent-1-ene, indicating a transition state involving hydride ion transfer to carbonyl oxygen (Bolton et al., 1990).

• Oxidation Kinetics and Thermodynamics : Döntgen et al. (2019) studied the oxidation kinetics and thermodynamics of the pent-1-en-3-yl + O2 reaction, which is significant in producing penta-1,3-diene under engine-relevant conditions (Döntgen et al., 2019).

• Very Low-Pressure Pyrolysis (VLPP) : King (1981) studied the VLPP of pent-1-yne, finding that it predominantly uses a molecular retro-ene pathway to yield allene and ethylene, with some evidence for a higher energy bond fission pathway at high temperatures (King, 1981).

• Food Chemistry : Stark, Smith, and Forss (1967) identified pent-1-en-3-ol and pent-1-en-3-one in oxidized dairy products, with pent-1-en-3-one having a stronger, metallic-like taste (Stark et al., 1967).

• Synthesis of Fluoroalkyl Pyrrolidine Derivatives : Zhu et al. (2011) developed a synthesis of 2-fluoroalkyl pyrrolidine derivatives using pent-4-en-1-amines, yielding moderate to good yields (Zhu et al., 2011).

Mechanism of Action

Target of Action

Pent-1-en-1-ylboronic acid is a type of organoboron compound . The primary targets of organoboron compounds are typically carbon-based molecules in biochemical reactions . .

Mode of Action

Organoboron compounds are generally known to participate in carbon-carbon bond-forming reactions, such as the suzuki-miyaura cross-coupling . In these reactions, the boron atom in the organoboron compound forms a bond with a carbon atom in another molecule, facilitating the formation of complex organic structures .

Biochemical Pathways

Organoboron compounds are often used in synthetic biology and metabolic engineering to construct complex biochemical pathways . They can be used to modify existing pathways or create new ones, enabling the synthesis of a wide range of organic compounds .

Result of Action

The ability of organoboron compounds to form carbon-carbon bonds can result in the synthesis of complex organic molecules, which can have various effects at the molecular and cellular level .